(Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid

Specification

• CAS No.: 102507-85-7
• Molecular Formula: C9H11N3O5S
• Molecular Weight: 273.27 g/mol
• IUPAC Name: 2-[(Z)-[(2-amino-1,3-thiazol-4-yl)-carboxymethylidene]amino]oxy-2-methylpropanoic acid
• Standard InChI: InChI=1S/C9H11N3O5S/c1-9(2,7(15)16)17-12-5(6(13)14)4-3-18-8(10)11-4/h3H,1-2H3,(H2,10,11)(H,13,14)(H,15,16)/b12-5-
• Standard InChI Key: VNCBMEHASYISTH-XGICHPGQSA-N
• Isomeric SMILES: CC(C)(C(=O)O)O/N=C(/C1=CSC(=N1)N)\C(=O)O
• SMILES: CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)O
• Canonical SMILES: CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)O

Introduction

Overview of (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid

(Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid, also known by its PubChem CID 11129464, is a chemical compound of significant interest in medicinal chemistry. This compound features a complex structure characterized by the presence of a thiazole ring and a carboxymethylene group, which contribute to its biological activities.

Biological Activity

The biological activity of (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid has been explored primarily in the context of its antibacterial and anticancer properties.

Antibacterial Activity

Research indicates that compounds containing the aminothiazole moiety exhibit notable antibacterial properties. The mechanism often involves disruption of bacterial cell wall synthesis and inhibition of protein synthesis.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
P. aeruginosa	64 µg/mL

Anticancer Activity

In vitro studies have shown that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and interfering with cell cycle progression. Proposed mechanisms include:

• Inhibition of Enzymatic Activity: The compound may inhibit key enzymes involved in metabolic pathways critical for bacterial survival and cancer cell proliferation.

• Cell Membrane Disruption: Structural components may integrate into bacterial membranes, leading to increased permeability and eventual cell death.

• Apoptosis Induction: In cancer cells, it may activate pathways that lead to programmed cell death.

Case Studies

Study on Antibacterial Efficacy: A study published in the Journal of Medicinal Chemistry evaluated various aminothiazole derivatives, including this compound, demonstrating significant activity against multi-drug resistant strains of Staphylococcus aureus.

Anticancer Properties: Research conducted at a leading university reported that the compound inhibited growth in several cancer cell lines, including breast and lung cancer cells, by inducing apoptosis through mitochondrial pathways.

4.1.2 3D Conformer

Interactive models are available for further exploration of the compound's conformational properties.

Molecular Representation

The molecular representation includes various identifiers:

Property	Value
InChI	InChI=1/C9H11N3O5S/c1-9(2,7(15)16)17...
InChI Key	VNCBMEHASYISTH-XGICHPGQSA-N
Canonical SMILES	CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)O